4-(Thiophene-2-amido)phenyl 6-chloropyridine-3-carboxylate

• IUPAC Name: [4-(thiophene-2-carbonylamino)phenyl] 6-chloropyridine-3-carboxylate
• InChI: InChI=1S/C17H11ClN2O3S/c18-15-8-3-11(10-19-15)17(22)23-13-6-4-12(5-7-13)20-16(21)14-2-1-9-24-14/h1-10H,(H,20,21)
• InChI Key: SCPZRXYGXQGVJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC2=CC=C(C=C2)OC(=O)C3=CN=C(C=C3)Cl
• Molecular Formula: C17H11ClN2O3S
• Molecular Weight: 358.8 g/mol
• CAS No.: 1147426-78-5

Description

4-(Thiophene-2-amido)phenyl 6-chloropyridine-3-carboxylate is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is known for its unique structure and its ability to interact with specific biological targets, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 4-(Thiophene-2-amido)phenyl 6-chloropyridine-3-carboxylate involves its ability to interact with specific biological targets. It has been found to inhibit the activity of certain enzymes and receptors, leading to the suppression of various cellular processes. Additionally, it has been shown to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific biological target it interacts with. It has been found to have anti-inflammatory, antibacterial, and anticancer effects, as well as neuroprotective effects. Additionally, it has been shown to affect the expression of certain genes and proteins, leading to changes in cellular processes.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(Thiophene-2-amido)phenyl 6-chloropyridine-3-carboxylate in lab experiments is its ability to interact with specific biological targets, making it a useful tool for studying various cellular processes. Additionally, its diverse range of effects makes it a promising candidate for the development of new drugs. However, one limitation is that its mechanism of action is not fully understood, making it difficult to predict its effects on different biological systems.

Future Directions

There are several future directions for research on 4-(Thiophene-2-amido)phenyl 6-chloropyridine-3-carboxylate. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and its effects on different biological systems. Finally, there is a need for the development of more efficient synthesis methods for this compound to facilitate its use in drug development.

Synthesis Methods

The synthesis of 4-(Thiophene-2-amido)phenyl 6-chloropyridine-3-carboxylate involves the reaction of 2-aminothiophene with 4-bromoacetophenone in the presence of a base to form a substituted thiophene. This is then reacted with 6-chloropyridine-3-carboxylic acid in the presence of a coupling agent to form the final product.

Scientific Research Applications

4-(Thiophene-2-amido)phenyl 6-chloropyridine-3-carboxylate has been extensively studied for its potential use in the treatment of various diseases. It has been shown to have activity against cancer cells, bacterial infections, and inflammatory diseases. Additionally, it has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.